Cas no 1338677-76-1 (6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione)

• Product Name: 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione
• CAS No: 1338677-76-1
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 2950711
• Update Time: 2025-05-22

6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 阿格列汀相关物质5
• 6-(3-aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione
• Alogliptin Related Compound 5
• NC1CN(CCC1)C1=CC(N(C(N1)=O)C)=O
• 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione

• Inchi： 1S/C10H16N4O2/c1-13-9(15)5-8(12-10(13)16)14-4-2-3-7(11)6-14/h5,7H,2-4,6,11H2,1H3,(H,12,16)
• InChI Key： XTXAQEOHHNTCFA-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(N1)N1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 224.12732577 g/mol
• Monoisotopic Mass: 224.12732577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.26
• XLogP3: -0.8
• Topological Polar Surface Area: 78.7

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione

Exploring the Potential of 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione (CAS No. 1338677-76-1) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione (CAS No. 1338677-76-1) has emerged as a compound of significant interest. This heterocyclic organic molecule, featuring a pyrimidinedione core modified with a 3-aminopiperidine substituent, presents unique structural characteristics that make it valuable for drug discovery and development. Researchers are particularly intrigued by its potential as a building block for novel therapeutic agents, especially in the context of addressing current challenges in medicinal chemistry.

The molecular structure of 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione combines two pharmacologically important moieties: the pyrimidinedione scaffold, known for its prevalence in nucleic acid chemistry, and the 3-aminopiperidine group, which contributes to enhanced bioavailability and target interaction. This combination has sparked interest in its potential applications for developing treatments for neurological disorders and metabolic diseases, areas that currently represent major focuses in pharmaceutical research.

Recent studies have highlighted the compound's promising physicochemical properties, including its moderate solubility in polar organic solvents and stability under physiological conditions. These characteristics make 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione particularly suitable for formulation development, addressing one of the key challenges in modern drug delivery systems. The presence of both hydrogen bond donors and acceptors in its structure suggests potential for creating stable crystalline forms, an important consideration in pharmaceutical manufacturing.

The synthesis of 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione typically involves multi-step organic transformations, with researchers continuously optimizing the process to improve yield and purity. Current methodologies emphasize green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. These synthetic approaches often utilize catalytic methods to introduce the 3-aminopiperidine moiety to the pyrimidinedione core, demonstrating the compound's role in advancing synthetic organic chemistry techniques.

In drug discovery applications, 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione serves as a versatile intermediate for creating analogs with potential biological activity. Its structural features allow for various modifications, enabling medicinal chemists to explore structure-activity relationships in targeted therapeutic areas. This flexibility is particularly valuable in the development of kinase inhibitors and modulators of enzymatic activity, where subtle structural changes can significantly impact pharmacological properties.

The compound's potential extends to the field of personalized medicine, where its derivatization could lead to tailored therapeutic solutions. Researchers are investigating its use in creating prodrugs or as part of drug conjugates, approaches that are gaining traction in addressing drug resistance and improving therapeutic indices. The 3-aminopiperidine component, in particular, offers opportunities for creating salt forms with improved pharmacokinetic profiles.

Quality control and analytical characterization of 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione employ advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, while also providing insights into its stability and degradation pathways. Such analytical data is crucial for regulatory compliance and formulation development.

Looking forward, the scientific community anticipates expanding applications for 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione in areas such as fragment-based drug discovery and as a scaffold for combinatorial chemistry. Its structural features align well with current trends in drug design that emphasize molecular complexity and three-dimensionality. As research continues, this compound may play an important role in addressing unmet medical needs through innovative therapeutic approaches.

The commercial availability of 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione (CAS No. 1338677-76-1) from specialty chemical suppliers has facilitated its adoption in research programs worldwide. Current market trends indicate growing demand for such specialized building blocks, driven by the pharmaceutical industry's need for diverse chemical space exploration. Proper handling and storage recommendations, along with detailed safety data, accompany commercial samples to ensure responsible use in laboratory settings.

In conclusion, 6-(3-Aminopiperidino)-3-methyl-2,4(1H,3H)-pyrimidinedione represents an important addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its unique structural features, combined with promising physicochemical properties, position it as a valuable intermediate in the development of next-generation therapeutics. As the understanding of its potential applications continues to grow, this compound is likely to contribute significantly to advancements in drug discovery and development.